Cas no 134856-58-9 (((4-Iodophenyl)ethynyl)trimethylsilane)

• Product Name: ((4-Iodophenyl)ethynyl)trimethylsilane
• CAS No: 134856-58-9
• MF: C₁₁H₁₃ISi
• MW: 300.210896253586
• MDL: MFCD04974026
• CID: 859227
• PubChem ID: 24882663
• Update Time: 2025-07-19

((4-Iodophenyl)ethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• ((4-Iodophenyl)ethynyl)trimethylsilane
• (4-Iodophenylethynyl)Trimethylsilane
• 2-(4-iodophenyl)ethynyl-trimethylsilane
• (2-(4-iodophenyl)ethynyl)trimethylsilane
• 1-(4-iodophenyl)-2-(trimethylsilyl)acetylene
• 1-iodo-4-[(trimethylsilyl)ethynyl]benzene
• 1-iodo-4-[2-(trimethylsilyl)ethynyl]-benzene
• 4-(TMS-ethynyl)iodobenzene
• 4-IC6H4CCSiMe3
• MFCD04974026
• [(4-Iodophenyl)ethynyl](trimethyl)silane
• WOOFAKCCTQIPLK-UHFFFAOYSA-N
• 4-trimethylsilylethynyl iodobenzene
• 4-iodophenyltrimethylsilylacetylene
• AKOS015913619
• SCHEMBL672198
• (4-Iodophenylethynyl)trimethylsilane, 97%
• DTXSID40473274
• [(4-Iodophenyl)ethynyl]trimethylsilane
• 4-iodophenyl-trimethylsilylacetylene
• SY239967
• 134856-58-9
• 4-iodophenytrimethyl silylacetylene
• DS-16122
• J-006613
• 1-Iodo-4-(trimethylsilylethynyl)benzene
• 1-Iodo-4-[2-(trimethylsilyl)ethynyl]benzene
• (4-IODO-PHENYLETHYNYL)-TRIMETHYL-SILANE
• AB91860
• [2-(4-iodophenyl)ethynyl]trimethylsilane
• C11H13ISi

• MDL： MFCD04974026
• Inchi： 1S/C11H13ISi/c1-13(2,3)9-8-10-4-6-11(12)7-5-10/h4-7H,1-3H3
• InChI Key： WOOFAKCCTQIPLK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 299.98300
• Monoisotopic Mass: 299.98312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.42
• Melting Point: 66-70 °C (lit.)
• Boiling Point: 265.4°C at 760 mmHg
• Flash Point: 114.3°C
• Refractive Index: 1.574
• PSA: 0.00000
• LogP: 3.52010

((4-Iodophenyl)ethynyl)trimethylsilane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H413
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Safety Term：S26-36
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on ((4-Iodophenyl)ethynyl)trimethylsilane

Chemical Profile of ((4-Iodophenyl)ethynyl)trimethylsilane (CAS No. 134856-58-9)

((4-Iodophenyl)ethynyl)trimethylsilane, with the CAS number 134856-58-9, is a specialized organosilicon compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound features a unique structural motif, combining an iodophenyl group with an ethynyl functionality, both of which are connected via a trimethylsilane moiety. Such a configuration makes it a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The iodophenyl moiety in this compound serves as an excellent handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active molecules. The presence of the ethynyl group further enhances its utility, as terminal alkynes can be transformed into various functional groups through metal-catalyzed reactions, including hydroamination, hydration, and cycloadditions.

The trimethylsilane group not only stabilizes the reactive ethynyl functionality but also provides a removable protecting group for silicon. This feature is particularly valuable in multi-step synthetic routes where selective deprotection is required. The silicon-based protecting groups are widely used due to their stability under a variety of reaction conditions and their ease of removal under mild acidic or basic conditions.

In recent years, there has been a surge in research focused on the development of novel antiviral and anticancer agents. The structural features of ((4-Iodophenyl)ethynyl)trimethylsilane make it an attractive building block for such applications. For instance, researchers have explored its use in generating substituted biphenyl derivatives, which have shown promising activity against various viral and cancerous cell lines. The ability to introduce diverse substituents at the iodophenyl and ethynyl positions allows for the fine-tuning of physicochemical properties, such as solubility and bioavailability, which are critical for drug-like characteristics.

The pharmaceutical industry has also leveraged this compound in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways and are often dysregulated in diseases such as cancer. By incorporating the ((4-Iodophenyl)ethynyl)trimethylsilane scaffold into kinase inhibitors, researchers can achieve high selectivity and potency. The ethynyl group can be further functionalized to create hydrogen bonds or π-stacking interactions with the active site of the kinase, enhancing binding affinity.

Moreover, the growing interest in photodynamic therapy (PDT) has prompted investigations into photosensitizer-based drugs. The unique electronic properties of the (4-Iodophenyl)ethynyl moiety make it an excellent candidate for designing novel photosensitizers. These compounds can be activated by light to generate reactive oxygen species that selectively target cancer cells. The versatility of ((4-Iodophenyl)ethynyl)trimethylsilane allows for the introduction of various substituents that can modulate light absorption properties and cellular uptake, thereby optimizing PDT efficacy.

In conclusion, ((4-Iodophenyl)ethynyl)trimethylsilane (CAS No. 134856-58-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse synthetic transformations, making it a valuable intermediate in drug discovery. The ongoing research into its applications in antiviral, anticancer, and photodynamic therapies underscores its importance in modern medicinal chemistry.